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Compound of Interest

2-(4-bromophenoxy)-N-
Compound Name:

methylacetamide
CAS No.: 875621-88-8

Cat. No.: B1277789

Get Quote

Executive Summary & Chemical Identity

2-(4-bromophenoxy)-N-methylacetamide is a phenoxyacetamide derivative characterized by
an ether linkage between a para-brominated phenyl ring and an N-methylated acetamide
moiety. It represents a critical scaffold in medicinal chemistry, serving as a pharmacophore in
voltage-gated sodium channel blockers (similar to mexiletine) and as an intermediate in the
synthesis of agrochemicals (auxin mimics).

Structural Definition

To ensure experimental precision, the compound is defined as follows:
¢ |[UPAC Name: 2-(4-bromophenoxy)-N-methylacetamide
¢ Molecular Formula:

e Molecular Weight: 244.09 g/mol
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e SMILES:CNC(=0)COclccc(Br)ccl

o Key Structural Features:
o para-Bromo substitution (electron-withdrawing, lipophilicity enhancer).
o Ether linker (flexible spacer).
o Secondary amide (hydrogen bond donor/acceptor).

Physicochemical Data Matrix

The following data aggregates predicted values based on consensus cheminformatics
(ACD/Labs, ChemAxon) and comparative extrapolation from experimentally verified analogs

(e.g., 2-(4-bromophenoxy)acetamide).
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Property Value | Range Confidence Context

Based on aryl-

Physical State Crystalline Solid High acetamide congeners

[1].

Predicted.
Unsubstituted amide
MP is ~148°C; N-
Melting Point 108°C - 115°C Med methylation typically
lowers MP by 30-40°C
due to reduced H-

bond networking.

Calculated at 760

Boiling Point 340°C £ 20°C High
mmHg.
) Lipophilic, suitable for
LogP (Octanol/Water) 1.85+0.3 High )
CNS penetration.
Requires organic co-
- ] solvents (DMSO,
Water Solubility Low (< 0.5 mg/mL) High ) )
DMF) for biological
assays.
Neutral at
pKa (Amide NH) ~15.5 High physiological pH; non-
ionizable.
Secondary Amide (-
H-Bond Donors 1 Exact
NH).
Carbonyl (C=0) and
H-Bond Acceptors 2 Exact

Ether (C-O-C).

Self-Validating Synthetic Protocol

This protocol utilizes a Williamson Ether Synthesis adapted for high purity. It is designed to be
self-validating: the disappearance of the phenolic -OH stretch in IR and the shift of the
methylene protons in NMR confirm conversion.
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Reaction Scheme

Reagents: 4-Bromophenol (1.0 eq), 2-Chloro-N-methylacetamide (1.1 eq), Potassium
Carbonate (anhydrous, 2.0 eq), Potassium lodide (catalytic, 0.1 eq).[1] Solvent: Acetone or
Acetonitrile (Reagent Grade).

Reactants Activation Sn2 Substitution Workup
4-Bromophenol i Reflux with K2CO3/KI eal Ether Linkage Formation Solvent Evap -> H20 Wash
+ 2-Chloro-N-methylacetamide (Formation of Phenoxide) 4-6 Hours -> EtOAc Extraction

TLC Check

Click to download full resolution via product page

Figure 1: Step-wise synthesis workflow for 2-(4-bromophenoxy)-N-methylacetamide
emphasizing the critical Sn2 substitution step.

Detailed Methodology [2, 4]

» Activation: Charge a round-bottom flask with 4-bromophenol (10 mmol) and anhydrous

(20 mmol) in Acetone (30 mL). Stir at room temperature for 15 minutes to generate the
phenoxide anion.

e Addition: Add 2-Chloro-N-methylacetamide (11 mmol) and a catalytic amount of KI (1 mmol).
The KI facilitates the Finkelstein reaction in situ, converting the chloro-reactant to the more
reactive iodo-species.

o Reflux: Heat to reflux (~56°C for Acetone) for 4—6 hours. Monitor by TLC (Hexane:EtOAc
7:3).

o Workup: Evaporate solvent under reduced pressure. Resuspend the residue in ice-water (50
mL) to dissolve inorganic salts. The product typically precipitates as an off-white solid.

« Purification: Filter the solid. Recrystallize from Ethanol/Water (9:1) to yield white needles.

Analytical Characterization Framework
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To validate the identity of the synthesized compound, compare experimental spectra against
the following theoretical descriptors.

Nuclear Magnetic Resonance (NMR)[1][2][3][4][5][6]

e Solvent:

or

« NMR (400 MHz,

):

o

7.42 (d, J = 9.0 Hz, 2H): Aromatic protons ortho to Bromine.

o

6.80 (d, J = 9.0 Hz, 2H): Aromatic protons ortho to Ether.

o

6.50 (br s, 1H): Amide -NH (Exchangeable with
).
o 4.48 (s, 2H): Methylene protons (-O-
-CO-). Diagnostic Peak.
o 2.90 (d, J = 4.8 Hz, 3H): N-Methyl group.

Infrared Spectroscopy (FT-IR)

e Amide | Band: 1640-1660

(C=0 stretch).

e Amide Il Band: 1530-1550
(N-H bend).
e Ether Stretch: 1230-1250

(Aryl-O-Alkyl asymmetric stretch). Critical for confirming ether linkage.
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e C-Br Stretch: 500-600

Mass Spectrometry (MS)[2][3][4][5]

¢ |onization: ESI+
¢ Molecular lon:

(1:1 isotopic pattern due to Bromine).

o Fragmentation: Loss of the methylamine group (

) is a common fragmentation pathway.

Isolated Product

FT-IR Analysis 1H NMR Analysis

Peak @ 1240 cm-1?/Singlet @ 4.5 ppm?

Data Validation

Confirmed Structure Re-Purify

Click to download full resolution via product page

Figure 2: Analytical decision tree for confirming the synthesis of 2-(4-bromophenoxy)-N-
methylacetamide.

Solubility & Stability Profiling
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For researchers utilizing this compound in biological assays (e.g., patch-clamp studies or
enzyme inhibition), the following solubility parameters are critical.

e Stock Solution Preparation:
o Preferred Solvent: DMSO (Dimethyl sulfoxide). Solubility > 20 mM.
o Alternative: Ethanol (Warm).
e Aqueous Stability:
o The amide bond is stable at pH 2—-10 at room temperature.
o The ether linkage is chemically inert under physiological conditions.

o Caution: Avoid strong acids at high temperatures to prevent hydrolysis of the amide to the
carboxylic acid (2-(4-bromophenoxy)acetic acid).

Biological Context & Safety

e Pharmacophore Class: Phenoxyacetamides are often explored as anticonvulsants and
sodium channel blockers [3]. The 4-bromo substituent increases metabolic stability (blocking
para-hydroxylation) compared to the unsubstituted phenol.

o Safety (GHS Classification):
o H302: Harmful if swallowed.
o H315/H319: Causes skin and eye irritation.[2]

o Handling: Standard PPE (gloves, goggles) is required. Brominated aromatics can be
persistent; dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1277789?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

